Cas no 1805414-90-7 (4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide)

4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with chloro, difluoromethyl, nitro, and sulfonamide functional groups. Its unique structure makes it a valuable intermediate in agrochemical and pharmaceutical research, particularly in the development of herbicides and enzyme inhibitors. The presence of electron-withdrawing groups enhances reactivity, facilitating further derivatization. The sulfonamide moiety offers potential for hydrogen bonding, improving binding affinity in biological systems. This compound’s high purity and stability under controlled conditions ensure reliable performance in synthetic applications. Its structural complexity and functional diversity make it a versatile building block for targeted molecular design.

4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide structure

1805414-90-7 structure

Product Name:4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide

CAS No:1805414-90-7

MF:C₆H₄ClF₂N₃O₄S

MW:287.628465652466

CID:4873320

Update Time:2025-06-11

4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide
- Inchi： 1S/C6H4ClF2N3O4S/c7-4-2(12(13)14)1-11-6(17(10,15)16)3(4)5(8)9/h1,5H,(H2,10,15,16)
- InChI Key： HHMGYBPYZOAMJJ-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(C=1C(F)F)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 395
XLogP3: 0.8
Topological Polar Surface Area: 127

4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029045621-1g	4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide	1805414-90-7	97%	1g	$1,445.30	2022-04-01

4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide Related Literature

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Additional information on 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide

Recent Advances in the Study of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS: 1805414-90-7)

4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS: 1805414-90-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and nitropyridine moieties, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of difluoromethyl and nitro groups enhances its reactivity and biological activity, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for its potential use in pharmaceutical applications.

In addition to its synthetic aspects, the biological activity of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide has been explored in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits inhibitory effects on specific enzymatic targets, which could be leveraged for the development of novel therapeutics. For instance, its interaction with certain sulfonamide-binding proteins has been investigated, revealing potential applications in the treatment of bacterial infections and other diseases.

The pharmacological profile of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide is also under scrutiny, with researchers examining its pharmacokinetics and toxicity. Early findings indicate that the compound has a favorable absorption and distribution profile, although further studies are needed to assess its metabolic stability and potential side effects. These investigations are critical for determining the compound's suitability for clinical development.

Moreover, computational modeling and molecular docking studies have been conducted to predict the binding affinity and mechanism of action of 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide with various biological targets. These in silico approaches provide valuable insights into the compound's mode of interaction at the molecular level, facilitating the design of more potent and selective derivatives.

In summary, 4-Chloro-3-(difluoromethyl)-5-nitropyridine-2-sulfonamide (CAS: 1805414-90-7) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique chemical structure and potential biological activities make it a compelling candidate for further exploration. Ongoing studies aim to elucidate its full therapeutic potential and address any challenges related to its synthesis and application. As research progresses, this compound may pave the way for the development of innovative treatments for a range of medical conditions.